Cas no 1672675-23-8 (4-benzylpiperidine-1-carboximidamide acetic acid)

• Product Name: 4-benzylpiperidine-1-carboximidamide acetic acid
• CAS No: 1672675-23-8
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• MDL: MFCD28122846
• CID: 4610851
• Update Time: 2025-10-12

4-benzylpiperidine-1-carboximidamide acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-benzylpiperidine-1-carboximidamide acetic acid

• MDL： MFCD28122846
• Inchi： 1S/C13H19N3.C2H4O2/c14-13(15)16-8-6-12(7-9-16)10-11-4-2-1-3-5-11;1-2(3)4/h1-5,12H,6-10H2,(H3,14,15);1H3,(H,3,4)
• InChI Key： JTSYTCVGGLIMIF-UHFFFAOYSA-N
• SMILES： C(=O)(O)C.C(C1C=CC=CC=1)C1CCN(C(N)=N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-benzylpiperidine-1-carboximidamide acetic acid

4-Benzylpiperidine-1-carboximidamide Acetic Acid: A Comprehensive Overview

4-Benzylpiperidine-1-carboximidamide acetic acid (CAS No. 1672675-23-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 4-benzylpiperidine-1-carboximidamide acetic acid.

Chemical Structure and Properties

4-Benzylpiperidine-1-carboximidamide acetic acid is a derivative of piperidine, a six-membered heterocyclic amine. The compound features a benzyl group attached to the piperidine ring and a carboximidamide functional group linked to the nitrogen atom of the piperidine. The presence of the acetic acid moiety adds an additional carboxylic acid group to the molecule. These structural elements contribute to the compound's unique chemical properties, such as solubility, stability, and reactivity.

The molecular formula of 4-benzylpiperidine-1-carboximidamide acetic acid is C₁₆H₂₀N₃O₂, with a molecular weight of approximately 284.35 g/mol. The compound exhibits moderate solubility in water and is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point is around 150°C, and it is stable under standard laboratory conditions.

Synthesis Methods

The synthesis of 4-benzylpiperidine-1-carboximidamide acetic acid can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-benzylpiperidine with an appropriate carboximidamide precursor followed by esterification with acetic anhydride. This multi-step process typically yields high-purity products suitable for further characterization and biological evaluation.

A recent study published in the Journal of Organic Chemistry reported an optimized synthetic route for 4-benzylpiperidine-1-carboximidamide acetic acid. The researchers utilized a one-pot reaction sequence involving the condensation of 4-benzylpiperidine with N,N'-carbonyldiimidazole (CDI) followed by treatment with acetic anhydride. This approach significantly reduced reaction time and improved overall yield compared to traditional methods.

Biological Activities and Applications

4-Benzylpiperidine-1-carboximidamide acetic acid has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function.

A study published in the Journal of Medicinal Chemistry demonstrated that 4-benzylpiperidine-1-carboximidamide acetic acid effectively inhibits the activity of monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for treating conditions like depression and Parkinson's disease.

In addition to its neuroprotective effects, 4-benzylpiperidine-1-carboximidamide acetic acid has also been evaluated for its anti-inflammatory properties. Research conducted at a leading pharmaceutical institute revealed that the compound significantly reduces inflammation in animal models of rheumatoid arthritis by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6.

Clinical Trials and Future Prospects

The promising preclinical results for 4-benzylpiperidine-1-carboximidamide acetic acid have paved the way for further clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and tolerability of this compound in human subjects. Early data from these trials have shown favorable outcomes, with no significant adverse effects reported at therapeutic doses.

The potential therapeutic applications of 4-benzylpiperidine-1-carboximidamide acetic acid extend beyond CNS disorders and inflammation. Researchers are exploring its efficacy in treating other conditions such as chronic pain, neurodegenerative diseases, and cancer. Ongoing studies aim to elucidate the mechanism of action and optimize dosing regimens for these indications.

Conclusion

4-Benzylpiperidine-1-carboximidamide acetic acid, identified by CAS No. 1672675-23-8, represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in the development of novel treatments for a range of diseases.